- Alternative synthesis of guanosine 5'-diphosphate 3'-diphosphate and adenosine 5'-diphosphate 3'-diphosphate from adenosine 5'-tetraphosphate by Streptomyces ATP nucleotide 3'-pyrophosphokinase catalysis, Bioscience, 1992, 56(11), 1876-7
Cas no 28218-64-6 (Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate))
28218-64-6 structure
Product Name:Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate)
CAS No:28218-64-6
MF:C10H17N5O16P4
MW:587.160925626755
CID:258348
PubChem ID:193629
Update Time:2025-04-19
Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate) (9CI)
- Adenosine 3'-diphosphate 5'-diphosphate
- Adenosine 3',5'-dipyrophosphate
- Adenosine, 3',5'-bis(trihydrogen pyrophosphate) (8CI)
- Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate)
- ppApp
- DTXSID70950947
- SCHEMBL7260957
- Adenosine 3',5'-bis(diphosphoric acid)
- N7Y
- Adenosine-5'-3'(2')-bis(diphosphate)
- Adenosine 3'-diphosphate 5'-diphosphate
- ;adenosine 3',5'-bis(trihydrogen diphosphate)
- adenosine 3',5'-bis(trihydrogen diphosphate)
- 28218-64-6
- adenosine-3',5'-bis-diphosphate
- 9-{3,5-Bis-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-9H-purin-6-amine
- Adenosine 3',5'-dipyrophosphate
-
- Inchi: 1S/C10H17N5O16P4/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7(29-35(25,26)31-33(20,21)22)4(28-10)1-27-34(23,24)30-32(17,18)19/h2-4,6-7,10,16H,1H2,(H,23,24)(H,25,26)(H2,11,12,13)(H2,17,18,19)(H2,20,21,22)/t4-,6-,7-,10-/m1/s1
- InChI Key: DWZMGWMGGHNJLF-KQYNXXCUSA-N
- SMILES: P(=O)(O)(OP(=O)(O)O)O[C@@H]1[C@@H](COP(=O)(O)OP(=O)(O)O)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 586.96221
- Monoisotopic Mass: 586.96207746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 961
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -6.8
- Topological Polar Surface Area: 326Ų
Experimental Properties
- PSA: 325.66
Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate) Production Method
Production Method 1
Reaction Conditions
1.1
Reference
Production Method 2
Reaction Conditions
1.1
Reference
- Adenosine polyphosphate, Jpn. Kokai Tokkyo Koho, From Jpn. Kokai Tokkyo Koho, 52148689, 10 Dec 1977, 52148689, 10 Dec 1977
Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate) Raw materials
Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate) Preparation Products
Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate) Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
28218-64-6 (Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate)) Related Products
- 1927-31-7(2'-Deoxy-5'-ATP)
- 653-63-4(2’-Deoxyadenosine 5’Monophosphate)
- 60-92-4(Cyclic AMP)
- 56-65-5(Adenosine 5'-Triphosphate)
- 61-19-8(Adenosine monophosphate)
- 18422-05-4(Adenosine 5'-monophosphate monohydrate)
- 51963-61-2(Adenosine 5'-Triphosphate Disodium Salt Trihydrate, Crystallized)
- 102029-87-8(Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt)
- 29984-33-6(9-(b-D-Arabinofuranosyl)adenine 5'-monophosphate)
- 58-64-0(Adenosine 5'-Diphosphate)
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